4-[2-(1-ethyl-1H-indol-3-yl)-2-oxoethyl]-6-methyl-2H-1,4-benzoxazin-3(4H)-one

• IUPAC Name: 4-[2-(1-ethylindol-3-yl)-2-oxoethyl]-6-methyl-1,4-benzoxazin-3-one
• InChI: InChI=1S/C21H20N2O3/c1-3-22-11-16(15-6-4-5-7-17(15)22)19(24)12-23-18-10-14(2)8-9-20(18)26-13-21(23)25/h4-11H,3,12-13H2,1-2H3
• InChI Key: QPZQLTQSHBARTP-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C(C2=CC=CC=C21)C(=O)CN3C(=O)COC4=C3C=C(C=C4)C
• Molecular Formula: C21H20N2O3
• Molecular Weight: 348.4 g/mol

Description

4-[2-(1-ethyl-1H-indol-3-yl)-2-oxoethyl]-6-methyl-2H-1,4-benzoxazin-3(4H)-one is a synthetic compound that has gained significant attention in scientific research due to its potential therapeutic applications. This compound, also known as EIO, belongs to the benzoxazine family and has been shown to exhibit potent biological activities.

Mechanism of Action

The mechanism of action of 4-[2-(1-ethyl-1H-indol-3-yl)-2-oxoethyl]-6-methyl-2H-1,4-benzoxazin-3(4H)-one is not fully understood, but it is believed to involve the inhibition of various signaling pathways involved in inflammation and cancer. 4-[2-(1-ethyl-1H-indol-3-yl)-2-oxoethyl]-6-methyl-2H-1,4-benzoxazin-3(4H)-one has been shown to inhibit the NF-κB pathway, which plays a crucial role in the regulation of immune response and inflammation. It has also been found to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell proliferation and survival.
Biochemical and Physiological Effects:
4-[2-(1-ethyl-1H-indol-3-yl)-2-oxoethyl]-6-methyl-2H-1,4-benzoxazin-3(4H)-one has been shown to exhibit various biochemical and physiological effects. It has been found to reduce oxidative stress and inflammation, as well as inhibit cell proliferation and induce apoptosis in cancer cells. 4-[2-(1-ethyl-1H-indol-3-yl)-2-oxoethyl]-6-methyl-2H-1,4-benzoxazin-3(4H)-one has also been shown to improve glucose metabolism and reduce insulin resistance.

Advantages and Limitations for Lab Experiments

One of the advantages of 4-[2-(1-ethyl-1H-indol-3-yl)-2-oxoethyl]-6-methyl-2H-1,4-benzoxazin-3(4H)-one is its potent biological activities, which make it a promising candidate for the treatment of various diseases. However, one of the limitations of 4-[2-(1-ethyl-1H-indol-3-yl)-2-oxoethyl]-6-methyl-2H-1,4-benzoxazin-3(4H)-one is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are several future directions for the research on 4-[2-(1-ethyl-1H-indol-3-yl)-2-oxoethyl]-6-methyl-2H-1,4-benzoxazin-3(4H)-one. One of the potential applications of 4-[2-(1-ethyl-1H-indol-3-yl)-2-oxoethyl]-6-methyl-2H-1,4-benzoxazin-3(4H)-one is in the treatment of neurodegenerative diseases, such as Alzheimer's disease and Parkinson's disease. 4-[2-(1-ethyl-1H-indol-3-yl)-2-oxoethyl]-6-methyl-2H-1,4-benzoxazin-3(4H)-one has been found to exhibit neuroprotective effects and could potentially be used to prevent or treat these diseases. Another future direction is the development of more efficient synthesis methods for 4-[2-(1-ethyl-1H-indol-3-yl)-2-oxoethyl]-6-methyl-2H-1,4-benzoxazin-3(4H)-one, which could improve its availability for research and potential therapeutic applications.
Conclusion:
In conclusion, 4-[2-(1-ethyl-1H-indol-3-yl)-2-oxoethyl]-6-methyl-2H-1,4-benzoxazin-3(4H)-one, or 4-[2-(1-ethyl-1H-indol-3-yl)-2-oxoethyl]-6-methyl-2H-1,4-benzoxazin-3(4H)-one, is a synthetic compound that has shown promising biological activities in scientific research. It has been found to exhibit anti-inflammatory, antioxidant, and anticancer activities, making it a potential candidate for the treatment of various diseases. Further research is needed to fully understand its mechanism of action and potential therapeutic applications.

Scientific Research Applications

4-[2-(1-ethyl-1H-indol-3-yl)-2-oxoethyl]-6-methyl-2H-1,4-benzoxazin-3(4H)-one has been extensively studied for its potential therapeutic applications. It has been shown to exhibit anti-inflammatory, antioxidant, and anticancer activities. 4-[2-(1-ethyl-1H-indol-3-yl)-2-oxoethyl]-6-methyl-2H-1,4-benzoxazin-3(4H)-one has been found to inhibit the production of pro-inflammatory cytokines and reduce oxidative stress, making it a promising candidate for the treatment of inflammatory diseases and cancer.